2-(Methyl((4-oxo-3,4-dihydroquinazolin-2-yl)methyl)amino)-N-(1-phenylethyl)acetamide

• Molecular Formula: C20H22N4O2
• Molecular Weight: 350.4 g/mol
• IUPAC Name: 2-[methyl-[(4-oxo-3H-quinazolin-2-yl)methyl]amino]-N-(1-phenylethyl)acetamide
• InChI: InChI=1S/C20H22N4O2/c1-14(15-8-4-3-5-9-15)21-19(25)13-24(2)12-18-22-17-11-7-6-10-16(17)20(26)23-18/h3-11,14H,12-13H2,1-2H3,(H,21,25)(H,22,23,26)
• InChI Key: GDWGZXJBYXXCSW-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)CN(C)CC2=NC3=CC=CC=C3C(=O)N2

Description

2-(Methyl((4-oxo-3,4-dihydroquinazolin-2-yl)methyl)amino)-N-(1-phenylethyl)acetamide (CAS: 794562-86-0) is a synthetic acetamide derivative with a molecular formula of C₂₀H₂₂N₄O₂ and a molecular weight of 350.41 g/mol. Its structure features a 4-oxo-3,4-dihydroquinazolin-2-yl core linked via a methylamino bridge to an acetamide group, which is further substituted with a 1-phenylethyl moiety.

Biological Activity

The compound 2-(Methyl((4-oxo-3,4-dihydroquinazolin-2-yl)methyl)amino)-N-(1-phenylethyl)acetamide is a derivative of the quinazolinone family, known for its diverse biological activities. This article explores its synthesis, biological activity, mechanisms of action, and relevant case studies.

Synthesis

The synthesis of this compound typically involves the reaction of anthranilic acid derivatives with various reagents. A common method is the Niementowski reaction , which facilitates the formation of the quinazolinone core essential for its biological properties. The structural confirmation is often performed using techniques like IR spectroscopy, NMR, and mass spectrometry.

Biological Activity Overview

The biological activity of quinazolinones, including this compound, has been extensively studied. Key activities include:

• Anticancer Activity : Several studies have indicated that compounds with a quinazolinone structure exhibit significant anticancer properties. For instance, derivatives have been shown to induce apoptosis in various cancer cell lines through mechanisms involving caspase activation and DNA synthesis inhibition .
• Antimicrobial Properties : Research has demonstrated that related quinazolinone compounds possess antimicrobial activities against a range of pathogens, suggesting potential applications in treating infections .
• Enzyme Inhibition : The compound may act as an inhibitor for specific enzymes involved in disease pathways. For example, it has been noted that certain derivatives inhibit cyclooxygenase (COX) enzymes, which are critical in inflammatory processes .

The mechanisms through which 2-(Methyl((4-oxo-3,4-dihydroquinazolin-2-yl)methyl)amino)-N-(1-phenylethyl)acetamide exerts its effects include:

• Receptor Interaction : The compound may interact with various biological receptors, modulating their activity and influencing cellular responses.
• Enzyme Binding : It can bind to the active sites of enzymes, inhibiting their function and thus altering metabolic pathways crucial for cancer progression or microbial survival.
• Induction of Apoptosis : By activating apoptotic pathways in cancer cells, this compound can lead to programmed cell death, which is a desirable outcome in cancer therapy.

Case Studies and Research Findings

Several studies have highlighted the biological activities of this compound and its analogs:

Study	Findings
El-Azab et al. (2013)	Demonstrated anticonvulsant activity in animal models using related quinazolinones.
Al-Suwaidan et al. (2016)	Reported significant antitumor activity against A549 lung cancer cells with derivatives showing IC50 values in low micromolar ranges.
Godhani et al. (2016)	Found that certain quinazolinone derivatives exhibited potent antibacterial activity against Gram-positive and Gram-negative bacteria.

Scientific Research Applications

Synthesis of the Compound

The synthesis of 2-(Methyl((4-oxo-3,4-dihydroquinazolin-2-yl)methyl)amino)-N-(1-phenylethyl)acetamide typically involves multistep synthetic routes. Common methods include:

• Formation of the Quinazolinone Core : The initial step involves creating the quinazolinone structure through cyclization reactions.
• Substitution Reactions : Subsequent steps involve introducing the methyl and phenylethyl substituents via nucleophilic substitution.
• Acetylation : The final step often includes acetylation to form the acetamide functional group.

Biological Activities

Research indicates that derivatives of this compound exhibit significant biological activities, including:

• Antitumor Activity : Studies show that compounds similar to 2-(Methyl((4-oxo-3,4-dihydroquinazolin-2-yl)methyl)amino)-N-(1-phenylethyl)acetamide have demonstrated cytotoxic effects against various cancer cell lines, including K562 (chronic myelogenous leukemia) and MCF7 (breast cancer) cells .
• Antimicrobial Properties : The compound has been evaluated for its antimicrobial efficacy against various pathogens. For instance, derivatives have shown activity against Mycobacterium smegmatis and Pseudomonas aeruginosa .
• COX-2 Inhibition : Some analogs of this compound have been tested for their ability to inhibit cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain. While less potent than established drugs like celecoxib, they still exhibit promising inhibitory activity .

Antitumor Activity

A study published in Wiley Online Library reported on the synthesis and cytotoxic activity of quinazolinone derivatives against K562 and MCF7 cell lines. The findings indicated that these compounds could induce apoptosis in cancer cells, suggesting their potential as anticancer agents .

Antimicrobial Studies

Research documented in RSC Advances highlighted the antimicrobial properties of quinazolinone derivatives, demonstrating significant activity against various microbial strains. Compounds were screened for their minimum inhibitory concentration (MIC), with some showing values as low as 6.25 µg/ml against Mycobacterium smegmatis .

COX-2 Inhibition

A comparative study on COX-2 inhibitors revealed that certain derivatives of 2-(Methyl((4-oxo-3,4-dihydroquinazolin-2-yl)methyl)amino)-N-(1-phenylethyl)acetamide exhibited moderate inhibition levels. This research suggests that further structural modifications could enhance their efficacy as anti-inflammatory agents .

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound belongs to a broader class of heterocyclic acetamides, many of which exhibit structural variations in their core rings, linker groups, and substituents. Below is a detailed comparison with analogous compounds, highlighting key structural and functional differences.

Structural Variations in Core Heterocycles

Quinazolinone vs. Similar Compound: N-(2-substituted-4-oxothiazolidin-3-yl)-2-(4-methyl-2-oxo-2H-chromen-7-yloxy)acetamides (e.g., from ) replace the quinazolinone with a thiazolidinone ring fused to a coumarin (chromenone) group. This hybrid structure enhances π-conjugation and may influence solubility and photophysical properties .

Quinazolinone vs. Thiazole Derivatives Similar Compound: 2-(3,4-Dichlorophenyl)-N-(1,3-thiazol-2-yl)acetamide () features a thiazole ring instead of quinazolinone.

Linker Group Modifications

Methylamino vs. Thio/Sulfur Linkers Target Compound: A methylamino group (-NH-CH₂-) bridges the quinazolinone and acetamide. Similar Compound: 2-(3-(4-Fluorophenyl)-4-oxo-3,4-dihydroquinazolin-2-ylthio)-N-(2-(4-chlorophenyl)-4-oxo-1,2,3,4-tetrahydroquinazolin-6-yl)acetamide () uses a thioether (-S-) linker. Sulfur linkers may enhance lipophilicity and alter metabolic stability compared to nitrogen-based bridges .

Substituent Effects on Acetamide Moieties

1-Phenylethyl vs. Similar Compound: N-[(2,4-Dichlorophenyl)methyl]-2-(2,4-dioxo-1H-quinazolin-3-yl)acetamide () substitutes the acetamide with a dichlorophenylmethyl group, which may enhance halogen bonding interactions but reduce solubility due to hydrophobicity . Other Example: 2-(4-Oxo-3(4H)-quinazolinyl)-N-(1,3-thiazol-2-yl)acetamide () replaces the phenylethyl group with a thiazolyl ring, introducing additional hydrogen-bonding sites and possible metal-coordination capabilities .

Molecular Weight and Functional Implications

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups
Target Compound	C₂₀H₂₂N₄O₂	350.41	Quinazolinone, methylamino, phenylethyl
N-[(2,4-Dichlorophenyl)methyl] variant	C₁₅H₁₂Cl₂N₂O₃	351.18	Quinazoline dione, dichlorophenylmethyl
Thiazole-linked analog	C₁₁H₈Cl₂N₂OS	295.17	Thiazole, dichlorophenyl
Methoxyphenoxy-quinazolinone	C₂₄H₂₁N₃O₄	415.44	Quinazolinone, methoxyphenoxy, methylphenyl

• Molecular Weight Trends : The target compound falls in the mid-range (350–415 g/mol), with larger analogs (e.g., ) incorporating extended aromatic substituents. Lower molecular weight compounds (e.g., ) prioritize simpler heterocycles and substituents.

Preparation Methods

Cyclocondensation of 2-Aminobenzamide with Aldehydes

A widely adopted method involves reacting 2-aminobenzamide (1 ) with formaldehyde under acidic conditions. Sodium metabisulfite (Na₂S₂O₅) in dimethylformamide (DMF) facilitates cyclization at 80–100°C for 6–8 hours, yielding 2-methyl-3,4-dihydroquinazolin-4-one (3 ). This method achieves yields of 75–85%, with purity confirmed via thin-layer chromatography (TLC) and nuclear magnetic resonance (NMR) spectroscopy.

Key Reaction Parameters

• Molar Ratio : 1:1 (2-aminobenzamide:formaldehyde)

• Catalyst : Na₂S₂O₅ (10 mol%)

• Solvent : DMF

• Temperature : 80–100°C

Benzoxazinone Intermediate Route

Alternative protocols start with anthranilic acid (2 ), which reacts with acetic anhydride (3 ) at reflux to form benzoxazinone (4 ). Subsequent treatment with methylamine in glacial acetic acid introduces the methyl group at position 3, producing 2-methyl-3,4-dihydroquinazolin-4-one (6a ). This method is advantageous for scalability, with yields exceeding 80% after recrystallization.

Functionalization at the 2-Position: Introducing the Methylaminomethyl Group

Mannich Reaction Strategy

The methylaminomethyl side chain is introduced via a Mannich reaction. Quinazolinone (6a ) reacts with formaldehyde and methylamine hydrochloride in ethanol under reflux for 4–6 hours. The reaction proceeds via iminium ion formation, followed by nucleophilic attack by the quinazolinone’s nitrogen at position 2. The product, 2-(methylaminomethyl)-3,4-dihydroquinazolin-4-one (7 ), is isolated in 70–75% yield after column chromatography (silica gel, ethyl acetate/hexane).

Characterization Data

• ¹H-NMR (400 MHz, DMSO-d₆) : δ 7.85 (d, J = 7.8 Hz, 1H, H-5), 7.62 (t, J = 7.6 Hz, 1H, H-7), 7.45 (t, J = 7.4 Hz, 1H, H-6), 4.12 (s, 2H, CH₂NH), 3.01 (s, 3H, NCH₃).

• HRMS : m/z 204.1002 ([M+H]⁺, calculated for C₁₀H₁₁N₃O: 204.0874).

Bromination-Alkylation Alternative

For substrates resistant to Mannich conditions, bromination at position 2 using N-bromosuccinimide (NBS) in carbon tetrachloride (CCl₄) under light irradiation generates 2-bromomethylquinazolinone (8 ). Subsequent displacement with methylamine in tetrahydrofuran (THF) at 50°C for 12 hours affords 7 in 65% yield.

Synthesis of N-(1-Phenylethyl)-2-Chloroacetamide

The acetamide moiety is synthesized via a two-step process:

Preparation of 1-Phenylethylamine

Racemic 1-phenylethylamine (9 ) is commercially available or synthesized via reductive amination of acetophenone using ammonium formate and palladium on carbon (Pd/C) in methanol.

Chloroacetylation Reaction

1-Phenylethylamine (9 ) reacts with chloroacetyl chloride (10 ) in dichloromethane (DCM) at 0°C. Triethylamine (Et₃N) neutralizes HCl, yielding N-(1-phenylethyl)-2-chloroacetamide (11 ) as a white solid (85% yield).

Analytical Data

• *¹³C-NMR (100 MHz, CDCl₃)**: δ 166.8 (C=O), 140.2 (C-Ph), 128.5–126.3 (aromatic carbons), 45.1 (CH₂Cl), 41.8 (NCH₂).

Final Coupling: Nucleophilic Substitution

The quinazolinone intermediate (7 ) and chloroacetamide (11 ) undergo nucleophilic substitution in DMF at 80°C for 8–10 hours. Potassium carbonate (K₂CO₃) acts as a base, deprotonating the methylamine to enhance nucleophilicity. The reaction is monitored by TLC (eluent: ethyl acetate/hexane 1:1), and the product is purified via recrystallization from ethanol.

Optimized Reaction Conditions

• Molar Ratio : 1:1.2 (7 :11 )

• Base : K₂CO₃ (2 equiv)

• Solvent : DMF

• Yield : 68–72%

Structural Characterization and Validation

Spectroscopic Analysis

• ¹H-NMR (500 MHz, DMSO-d₆) : δ 8.21 (d, J = 7.9 Hz, 1H, H-5 quinazolinone), 7.89 (t, J = 7.5 Hz, 1H, H-7 quinazolinone), 7.68–7.12 (m, 6H, aromatic protons), 4.52 (q, J = 6.8 Hz, 1H, CH(CH₃)Ph), 3.94 (s, 2H, NCH₂CO), 3.31 (s, 2H, CH₂NCH₃), 2.98 (s, 3H, NCH₃), 1.52 (d, J = 6.8 Hz, 3H, CH₃).

• ¹³C-NMR (125 MHz, DMSO-d₆) : δ 170.2 (C=O acetamide), 162.4 (C=O quinazolinone), 144.1–125.3 (aromatic carbons), 52.1 (CH(CH₃)Ph), 48.7 (NCH₂CO), 42.3 (CH₂NCH₃), 38.9 (NCH₃), 22.1 (CH₃).

High-Resolution Mass Spectrometry (HRMS)

• Observed : m/z 393.1698 ([M+H]⁺)

• Calculated : 393.1685 for C₂₁H₂₅N₄O₂ (Δ = 3.3 ppm).

Comparative Analysis of Synthetic Routes

Parameter	Mannich Route	Bromination-Alkylation Route
Yield (%)	70–75	65
Reaction Time (hours)	6	14
Purification Complexity	Moderate	High
Scalability	High	Moderate

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for preparing 2-(Methyl((4-oxo-3,4-dihydroquinazolin-2-yl)methyl)amino)-N-(1-phenylethyl)acetamide?

• Methodology : The compound is typically synthesized via multi-step reactions. A common approach involves:

• Step 1 : Formation of the quinazolinone core through cyclization of precursors like substituted anthranilic acids or glycine derivatives under acidic/basic conditions .
• Step 2 : Functionalization via alkylation or amidation. For example, chloroacetylation of intermediates followed by coupling with amines (e.g., 1-phenylethylamine) in DMF with potassium carbonate as a base .
• Step 3 : Purification via recrystallization or column chromatography, monitored by TLC for reaction completion .

Q. How is the compound characterized analytically to confirm its structure and purity?

• Methods :

• NMR Spectroscopy : For structural elucidation of the quinazolinone core, methylamino, and acetamide groups .
• HPLC/MS : To assess purity (>95%) and molecular weight confirmation .
• Elemental Analysis : Validates the empirical formula (e.g., C, H, N, O content) .
• Melting Point : Consistency with literature values (e.g., 459–461 K for related acetamides) .

Q. What biological targets or pathways are associated with this compound?

• Mechanistic Insights :

• The quinazolinone moiety interacts with enzymes like dihydrofolate reductase or kinases, inhibiting cellular proliferation .
• The acetamide side chain may enhance binding to hydrophobic pockets in proteins, as seen in related compounds targeting the hedgehog signaling pathway .

Advanced Research Questions

Q. How can researchers optimize reaction yields for large-scale synthesis?

• Strategies :

• Solvent Selection : Polar aprotic solvents (e.g., DMF) improve solubility of intermediates .
• Catalysis : Use of carbodiimides (e.g., EDC) for efficient amide bond formation .
• Temperature Control : Stepwise heating (e.g., 0°C → room temperature) minimizes side reactions .
  • Yield Data : Typical yields range from 60–75% for multi-step syntheses .

Q. How can contradictory data on the compound’s stability be resolved?

• Approach :

• Accelerated Stability Studies : Expose the compound to stress conditions (heat, light, humidity) and analyze degradation products via LC-MS .
• pH-Dependent Stability : Test solubility and integrity in buffers (pH 1–10) to identify optimal storage conditions .
• DSC/TGA : Determine thermal decomposition profiles to guide storage protocols .

Q. What strategies are effective for improving the compound’s bioavailability in pharmacological studies?

• Methods :

• Salt Formation : Convert the free base to a hydrochloride salt to enhance aqueous solubility .
• Prodrug Design : Modify the acetamide group with ester linkages for controlled release .
• Nanoparticle Encapsulation : Use liposomal carriers to improve tissue penetration .

Q. How can researchers validate the compound’s mechanism of action in complex biological systems?

• Experimental Design :

• Kinase Profiling Assays : Screen against a panel of 100+ kinases to identify off-target effects .
• CRISPR-Cas9 Knockout Models : Validate target specificity by deleting putative binding proteins .
• Molecular Dynamics Simulations : Predict binding affinities and conformational changes in target proteins .